Cas no 117922-95-9 (1-Propanone,1-[4-(2-chloroethyl)phenyl]-)

1-Propanone,1-[4-(2-chloroethyl)phenyl]- structure
117922-95-9 structure
Product Name:1-Propanone,1-[4-(2-chloroethyl)phenyl]-
CAS No:117922-95-9
MF:C11H13ClO
MW:196.673322439194
CID:131690
PubChem ID:15054212
Update Time:2025-04-19

1-Propanone,1-[4-(2-chloroethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[4-(2-chloroethyl)phenyl]-
    • 4-(2-Chloroethyl)propiophenone
    • 4’-(2-CHLOROETHYL)PROPIOPHENONE
    • 1-(4-(2-chloroethyl)phenyl)propan-1-one
    • 4-(2-Chloroethyl)-propiophenone
    • 1-[4-(2-CHLOROETHYL)PHENYL]PROPAN-1-ONE
    • 117922-95-9
    • 1-Propanone, 1-[4-(2-chloroethyl)phenyl]-
    • SCHEMBL9520211
    • Inchi: 1S/C11H13ClO/c1-2-11(13)10-5-3-9(4-6-10)7-8-12/h3-6H,2,7-8H2,1H3
    • InChI Key: XLBURBZGIRRCHT-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC(C(CC)=O)=CC=1

Computed Properties

  • Exact Mass: 196.06500
  • Monoisotopic Mass: 196.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.082±0.06 g/cm3(Predicted)
  • Boiling Point: 311.7±25.0 °C(Predicted)
  • PSA: 17.07000
  • LogP: 3.06060
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